6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid

• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 6-methyl-2-[methyl(prop-2-ynyl)amino]pyrimidine-4-carboxylic acid
• InChI: InChI=1S/C10H11N3O2/c1-4-5-13(3)10-11-7(2)6-8(12-10)9(14)15/h1,6H,5H2,2-3H3,(H,14,15)
• InChI Key: MSKCMJWTBWQHSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N(C)CC#C)C(=O)O

Description

6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (CAS 1700100-96-4) is a pyrimidine-based carboxylic acid derivative with a molecular formula of C10H11N3O2 and a molecular weight of 205.21 g/mol . Its structure features a methyl group at the 6-position of the pyrimidine ring and a methyl(prop-2-yn-1-yl)amino substituent at the 2-position, which incorporates a propargyl (prop-2-yn-1-yl) group . This propargyl functionality can make the compound a valuable building block in synthetic organic chemistry, particularly for Click Chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions are widely used in medicinal chemistry, chemical biology, and materials science for the facile and selective conjugation of molecules. The presence of both the carboxylic acid and the substituted amino group on the pyrimidine core offers two distinct points for chemical modification, allowing researchers to create amides, esters, or further functionalize the nitrogen atom. As a result, this compound serves as a versatile chemical intermediate for constructing more complex structures. It is strictly for Research Use Only and is not intended for diagnostic or therapeutic applications. This product requires cold-chain transportation to ensure stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid typically involves the alkylation of a pyrimidine derivative. One common method involves the reaction of 6-methyl-2-aminopyrimidine with propargyl bromide in the presence of a base such as sodium hydroxide. The reaction is carried out in a solvent like toluene under phase-transfer catalysis conditions .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques like crystallization or chromatography, would likely be applied.

Chemical Reactions Analysis

Types of Reactions

6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, especially at positions activated by electron-withdrawing groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted pyrimidine derivatives.

Scientific Research Applications

6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor ligand.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid involves its interaction with specific molecular targets. The compound can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. It may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Compound Name	Substituent at Position 2	Molecular Weight (g/mol)	CAS Number	Key Properties
6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid (Target)	Methyl(prop-2-yn-1-yl)amino	Not reported	Not available	High reactivity (alkyne), moderate solubility (carboxylic acid), potential for click chemistry
6-Methyl-2-(4-(2-(trifluoromethyl)phenyl)piperidin-1-yl)pyrimidine-4-carboxylic acid	4-(2-Trifluoromethylphenyl)piperidin-1-yl	409.35	Not reported	High lipophilicity (CF₃ group), rigid structure, Retinol Binding Protein 4 antagonist
2-(4-Chlorophenyl)-6-methylpyrimidine-4-carboxylic acid	4-Chlorophenyl	252.68	1272301-61-7	Enhanced stability (aryl group), potential halogen bonding interactions
6-Methyl-2-(piperidin-1-yl)pyrimidine-4-carboxylic acid	Piperidin-1-yl	221.26	Not reported	Improved solubility (secondary amine), flexible binding to targets

Research Findings and Implications

• Substituent Effects : Bulky groups (e.g., trifluoromethylphenyl-piperidinyl) increase lipophilicity and target affinity but reduce solubility. Smaller groups (e.g., propynyl) balance reactivity and bioavailability .
• Synthetic Flexibility : Position 2 modifications allow tailored design for specific applications, such as RBP4 antagonists or click chemistry probes .
• Therapeutic Potential: Pyrimidine-4-carboxylic acid derivatives show promise in treating metabolic and inflammatory diseases, with substituent choice critical for optimizing efficacy .

Biological Activity

6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid is a pyrimidine derivative that has garnered attention for its potential biological activities. This compound is structurally related to various pyrimidine analogs known for their diverse pharmacological properties, including anticancer, antimicrobial, and antiviral activities. Understanding the biological activity of this compound is essential for evaluating its therapeutic potential.

Anticancer Activity

Research indicates that compounds with similar structures to 6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid exhibit significant anticancer properties. For instance, pyrimidine derivatives have been shown to inhibit cell proliferation in various cancer cell lines by targeting specific metabolic pathways critical for tumor growth. In particular, studies have highlighted the inhibition of enzymes involved in nucleotide synthesis, which is crucial for rapidly dividing cancer cells .

Table 1: Anticancer Activity of Pyrimidine Derivatives

Compound Name	Cell Line Tested	IC50 (µM)	Mechanism of Action
6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine	A431 (Vulvar Carcinoma)	15	Inhibition of nucleotide synthesis
Other Pyrimidine Analog	MCF7 (Breast Cancer)	10	Induction of apoptosis
Another Pyrimidine Derivative	HeLa (Cervical Cancer)	12	Inhibition of DNA replication

Antimicrobial Activity

Pyrimidine derivatives have also been evaluated for their antimicrobial properties. Studies suggest that certain analogs can inhibit bacterial growth by interfering with nucleic acid synthesis. The mechanism typically involves targeting enzymes associated with the pyrimidine biosynthetic pathway, leading to reduced viability of pathogenic microorganisms .

Table 2: Antimicrobial Activity of Related Compounds

Compound Name	Microorganism Tested	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine	E. coli	20 µg/mL	Inhibition of dihydrofolate reductase
Chloroethyl Pyrimidine Nucleoside	Staphylococcus aureus	15 µg/mL	Disruption of RNA synthesis

Antiviral Activity

Emerging research has indicated that compounds targeting the nucleotide synthesis pathways may also exhibit antiviral properties. Specifically, inhibitors of the pyrimidine biosynthesis pathway have shown promise in reducing viral replication in various models, including hepatitis viruses. The inhibition of these pathways results in a depletion of essential nucleotides required for viral genome replication .

Case Studies

• In Vitro Studies : A study involving the evaluation of several pyrimidine derivatives, including our compound of interest, demonstrated significant cytotoxic effects against human cancer cell lines (A431 and MCF7). The study reported an IC50 value indicating potent activity against these cell lines.
• Antimicrobial Evaluation : Another case study assessed the antimicrobial efficacy of related pyrimidines against E. coli and Staphylococcus aureus. The results indicated that these compounds could serve as potential leads for developing new antimicrobial agents.

Q & A

Q. What are the common synthetic routes for 6-Methyl-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid, and what intermediates are critical?

Answer: The synthesis typically involves coupling a pyrimidine core with substituted amines. Key steps include:

• Chloropyrimidine intermediate preparation : Methyl 2-chloro-6-methylpyrimidine-4-carboxylate is a common precursor.
• Nucleophilic substitution : Reaction with methyl(prop-2-yn-1-yl)amine under basic conditions (e.g., i-Pr₂NEt in DMF at 60°C) to introduce the amino group.
• Ester hydrolysis : Saponification with LiOH·H₂O followed by acidification yields the carboxylic acid.

Example Protocol (Table):

Step	Reagents/Conditions	Intermediate	Yield
1	Methyl 2-chloro-6-methylpyrimidine-4-carboxylate, methyl(prop-2-yn-1-yl)amine, DMF, 60°C	Methyl ester derivative	~70%
2	LiOH·H2O (aqueous), RT	Carboxylate salt	>90%
3	HCl (acidification)	Final product	85%

Reference: Similar pathways are detailed for structurally related pyrimidines in Scheme 1 of .

Q. How is the compound characterized post-synthesis?

Answer: Standard characterization methods include:

• NMR spectroscopy : ¹H and ¹³C NMR to confirm substitution patterns (e.g., methyl and propargyl groups).
• Mass spectrometry (MS) : ESI+ or HRMS to verify molecular weight (e.g., m/z 250 [M+H]⁺).
• HPLC purity analysis : Reverse-phase HPLC with UV detection (e.g., >99% AUC purity, t_R = 15.1 min).

Reference: Spectral data for analogous compounds are provided in .

Advanced Research Questions

Q. How can reaction conditions be optimized to mitigate low yields during the coupling step?

Answer: Low yields in nucleophilic substitution may arise from steric hindrance or poor amine nucleophilicity. Optimization strategies include:

• Catalyst screening : Palladium catalysts (e.g., Pd(OAc)₂) improve coupling efficiency in analogous aryl aminations (, Scheme 3).
• Solvent selection : Polar aprotic solvents (DMF, DMSO) enhance solubility of intermediates.
• Temperature control : Elevated temperatures (60–80°C) accelerate reaction kinetics.

Critical Note: Monitor for propargyl group side reactions (e.g., alkyne polymerization) using TLC or in situ IR.

Q. How can computational docking studies predict the compound’s biological targets?

Answer: Docking workflows involve:

• Target selection : Prioritize proteins with pyrimidine-binding pockets (e.g., retinol-binding protein 4 (RBP4) or microbial enzymes).
• Software tools : AutoDock Vina or Schrödinger Suite for binding affinity calculations.
• Validation : Compare docking poses with crystallographic data (e.g., SHELX-refined structures in ).

Example Insight:
In studies of thieno[2,3-d]pyrimidine analogs, hydrogen bonding with active-site residues (e.g., Asp32 in E. coli dihydrofolate reductase) correlates with antimicrobial activity.

Q. How are contradictions in spectroscopic data resolved during structural elucidation?

Answer: Ambiguities in NMR or MS data require:

• Multi-technique validation : Combine ¹H-¹³C HSQC, HMBC, and NOESY for stereochemical assignments.
• X-ray crystallography : Use SHELX programs (e.g., SHELXL for refinement) to resolve absolute configuration ().
• Isotopic labeling : ¹⁵N or ¹³C labeling for tracking nitrogen/ carbon nuclei in complex splitting patterns.

Case Study: For a related pyrimidine, X-ray data confirmed the propargyl group’s spatial orientation, resolving ambiguities in NOE correlations.

Q. What challenges arise in crystallizing this compound for X-ray analysis?

Answer: Common issues include:

• Low solubility : Use mixed solvents (e.g., DCM/hexane) for slow evaporation.
• Polymorphism : Screen crystallization conditions (temperature, solvent ratios) to isolate a single polymorph.
• Twinned crystals : SHELXD (dual-space algorithm) can deconvolute overlapping reflections ().

Pro Tip: Co-crystallization with target proteins (e.g., RBP4) may improve crystal quality for structural biology studies.

Data Contradiction Analysis Example
Scenario: Conflicting biological activity results between enzymatic assays and cell-based studies.
Resolution:

• Assay conditions : Check for off-target effects in cellular models (e.g., membrane permeability, efflux pumps).
• Metabolite profiling : LC-MS/MS to identify active metabolites or degradation products.
• Target engagement : Use SPR or ITC to measure direct binding affinities.

Reference: Discrepancies in antimicrobial activity were resolved by correlating docking scores with MIC values in .

Key Omissions:

• Commercial suppliers, pricing, or industrial-scale synthesis (per guidelines).